Cas no 13330-42-2 (1,2-Benzenedicarboxylic acid, bis(2-phenylethyl) ester)

• Product Name: 1,2-Benzenedicarboxylic acid, bis(2-phenylethyl) ester
• CAS No: 13330-42-2
• MF: C₂₄H₂₂O₄
• MW: 374.429087162018
• CID: 1236829
• PubChem ID: 6421950
• Update Time: 2025-04-20

1,2-Benzenedicarboxylic acid, bis(2-phenylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, bis(2-phenylethyl) ester
• bis(2-phenylethyl) benzene-1,2-dicarboxylate
• OKZWQVKHTJIFLP-UHFFFAOYSA-N
• SCHEMBL290777
• Phthalic acid, di(2-phenylethyl) ester
• 13330-42-2
• DTXSID20423636

• Inchi： 1S/C24H22O4/c25-23(27-17-15-19-9-3-1-4-10-19)21-13-7-8-14-22(21)24(26)28-18-16-20-11-5-2-6-12-20/h1-14H,15-18H2
• InChI Key： OKZWQVKHTJIFLP-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC=C1C(=O)OCCC1C=CC=CC=1)=O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 374.15180918g/mol
• Monoisotopic Mass: 374.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters